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Compound of Interest

Compound Name: 3-Acetamidopyridine

Cat. No.: B189574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetamidopyridine, with the CAS number 5867-45-8, is a pyridine derivative characterized

by an acetamide group at the third position of the pyridine ring.[1] Its chemical formula is

C7H8N2O, and it has a molecular weight of 136.15 g/mol .[2][3][4] This compound typically

appears as a white to off-white crystalline powder.[1][5] 3-Acetamidopyridine serves as a

crucial building block and intermediate in the synthesis of more complex molecules, particularly

within the pharmaceutical industry.[1] The pyridine scaffold is a prevalent structural unit in

numerous therapeutic agents, highlighting the importance of its derivatives in drug design and

discovery.[6][7][8]

Physicochemical and Spectroscopic
Characterization
The fundamental properties of 3-Acetamidopyridine are summarized below, providing a

baseline for its use in experimental settings.

Physicochemical Properties
The physical and chemical data for 3-Acetamidopyridine are compiled in the following table,

offering a comprehensive overview of its characteristics.
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Property Value Source(s)

CAS Number 5867-45-8 [1][2][3]

Molecular Formula C7H8N2O [1][2][3]

Molecular Weight 136.15 g/mol [2][3]

Appearance
White to off-white powder to

crystal
[1][5]

Melting Point 131 - 137 °C [2][5][9][10]

Boiling Point 326.5 - 327 °C [1][2][10]

Density ~1.178 g/cm³ (estimate) [1][2]

pKa 4.36 - 4.37 [2][10]

Water Solubility
3.88 x 10⁴ mg/L (sparingly

soluble)
[1][10]

Solubility Soluble in Methanol [1][2]

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation of 3-Acetamidopyridine. Key

data from infrared spectroscopy and predicted mass spectrometry are presented below.

Spectroscopy Type Data Source(s)

Infrared (IR)

KBr pellet, cm⁻¹: 3244m

[ν(NH)], 1687vs [ν(C=O)],

1554vs [amide II]

[9]

Predicted Mass Spectrometry Adduct m/z

[M+H]⁺ 137.07094

[M+Na]⁺ 159.05288

[M-H]⁻ 135.05638
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Data sourced from PubChemLite, predicted using CCSbase.[11]

Experimental Protocols
Synthesis of 3-Acetamidopyridine
A common and established method for the synthesis of 3-Acetamidopyridine involves the

acetylation of 3-aminopyridine.[9]

Materials:

3-Aminopyridine (1.882 g, 20.0 mmol)

Pyridine (10 mL)

Acetic anhydride (10 mL)

Water (10 mL)

Diethyl ether

Methanol

Procedure:

Dissolve 3-aminopyridine in a mixture of pyridine and acetic anhydride.

Maintain the resulting solution at room temperature for 24 hours.

Add water to the solution and evaporate to dryness in vacuo.

Wash the resulting precipitate thoroughly with diethyl ether.

Recrystallize the crude product from methanol to yield pure 3-acetamidopyridine.[9]
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Starting Materials

Reaction

Work-up & Purification

3-Aminopyridine

Dissolve & Mix

Pyridine Acetic Anhydride

Stir at RT for 24h

Add Water & Evaporate

Wash with Diethyl Ether

Recrystallize from Methanol

3-Acetamidopyridine (Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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